Cas no 758704-27-7 (methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate)
methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate
- methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4,6-dihydropyrano[3,2-c]pyridine-3-carboxylate
- 4H-Pyrano[3,2-c]pyridine-3-carboxylic acid, 2-amino-4-(2,3-dimethoxyphenyl)-5,6-dihydro-7-methyl-5-oxo-, methyl ester
- methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carboxylate
- AKOS001723245
- SR-01000116052
- SR-01000116052-1
- F1765-0153
- AKOS016186902
- 758704-27-7
-
- Inchi: 1S/C19H20N2O6/c1-9-8-12-14(18(22)21-9)13(15(17(20)27-12)19(23)26-4)10-6-5-7-11(24-2)16(10)25-3/h5-8,13H,20H2,1-4H3,(H,21,22)
- InChI Key: UEIYZJVRZWSAFO-UHFFFAOYSA-N
- SMILES: C1(=O)NC(C)=CC2OC(N)=C(C(OC)=O)C(C3=CC=CC(OC)=C3OC)C1=2
Computed Properties
- Exact Mass: 372.13213636g/mol
- Monoisotopic Mass: 372.13213636g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 739
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.36±0.1 g/cm3(Predicted)
- Boiling Point: 604.9±55.0 °C(Predicted)
- pka: 11.20±0.70(Predicted)
methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1765-0153-2μmol |
methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate |
758704-27-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1765-0153-5μmol |
methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate |
758704-27-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1765-0153-10μmol |
methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate |
758704-27-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1765-0153-20μmol |
methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate |
758704-27-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1765-0153-1mg |
methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate |
758704-27-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1765-0153-2mg |
methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate |
758704-27-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1765-0153-3mg |
methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate |
758704-27-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1765-0153-4mg |
methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate |
758704-27-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1765-0153-5mg |
methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate |
758704-27-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1765-0153-10mg |
methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate |
758704-27-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate
Methyl 2-Amino-4-(2,3-Dimethoxyphenyl)-7-Methyl-5-Oxo-4H,5H,6H-Pyrano[3,2-c]Pyridine-3-Carboxylate: A Comprehensive Overview
The compound with CAS No. 758704-27-7, named methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its structure, synthesis, applications, and recent research advancements.
Methyl 2-amino is a key functional group in this molecule, contributing to its reactivity and biological interactions. The presence of 2-amino groups is often associated with enzyme inhibition and drug design. Recent studies have highlighted the role of methyl amino groups in modulating the pharmacokinetics of bioactive compounds. The dimethoxyphenyl moiety further enhances the molecule's stability and bioavailability by introducing electron-donating groups that can influence its interaction with biological systems.
The core structure of this compound is a pyrano[3,2-c]pyridine ring system. This bicyclic framework is known for its aromaticity and conjugation properties, which are critical for its electronic behavior and reactivity. The 5-oxo group introduces a ketone functionality that can participate in various chemical reactions, including nucleophilic additions and enamine formations. Recent research has focused on leveraging the pyrano[3,2-c]pyridine system for designing novel anti-inflammatory agents due to its ability to inhibit specific inflammatory pathways.
The methyl ester group at the carboxylate position plays a crucial role in enhancing the molecule's solubility and permeability. This modification is often employed in drug delivery systems to improve bioavailability. Recent advancements in medicinal chemistry have demonstrated the importance of esterification in modulating the pharmacokinetic profiles of small molecules.
From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the dimethoxyphenyl precursor followed by coupling reactions to introduce the pyrano[3,2-c]pyridine ring system. The final step involves esterification to yield the methyl derivative.
Recent studies have explored the biological activities of this compound in various contexts. For instance, it has shown potential as an inhibitor of certain kinases involved in cancer progression. The amino group contributes to hydrogen bonding interactions with target proteins, while the dimethoxyphenyl moiety enhances selectivity by providing additional binding interactions.
In terms of applications, this compound serves as an intermediate in the synthesis of more complex bioactive molecules. Its versatility lies in its ability to undergo further functionalization at multiple positions on the ring system. Researchers are actively investigating its use in developing new generations of antibiotics and antiviral agents.
From an environmental standpoint, understanding the degradation pathways of such compounds is essential for assessing their ecological impact. Studies have shown that under certain conditions, this compound undergoes hydrolysis to release non-toxic byproducts. However, further research is needed to fully characterize its environmental fate.
In conclusion,methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano[3,2-c]pyridine-3-carboxylate represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functionalities. Its unique combination of functional groups makes it a valuable tool in modern drug discovery and materials science.
758704-27-7 (methyl 2-amino-4-(2,3-dimethoxyphenyl)-7-methyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)